Near-infrared light-responsive photothermal α-Fe2O3@Au/PDA core/shell nanostructure with on–off controllable anti-bacterial effects†
Dalton Transactions Pub Date: 2021-08-27 DOI: 10.1039/D1DT02251B
Abstract
Antimicrobial materials are expected to be alternatives for antibiotics against multidrug-resistant bacteria. In this paper, non-spherical α-Fe2O3@Au/PDA core/shell nanoparticles with tunable shapes are synthesized by a one-step in situ oxidation-redox polymerization method toward near infrared light-responsive antibacterial therapy. The thickness and composition of the Au/PDA hybrid shell can be controlled by varying the concentration of HAuCl4 and the dopamine precursor. Owing to the wonderful photothermal characteristics originating from the Au/PDA shell, the spindle α-Fe2O3@Au/PDA core shell nanoparticles exhibit excellent photothermal sterilization effects against both Escherichia coli and Staphylococcus aureus at low concentrations. Meanwhile, the NIR photothermal induced bactericidal performance indicates that α-Fe2O3@Au/PDA hybrid particles with tunable non-spherical shapes possess unique controllable antibacterial effects. As a result, this finding provides a simple strategy for fabricating high performance photothermal antibacterial agents and the final products possess high potential in synergistic antimicrobial therapy.
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